Cas no 113888-20-3 (Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))

Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI) structure
113888-20-3 structure
Product Name:Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI)
CAS No:113888-20-3
MF:C16H19N9O7P2
MW:511.325682878494
CID:217890
PubChem ID:195050
Update Time:2025-04-19

Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI)
    • 3'-deoxyadenosine-2',5'-diphosphoimidazolide
    • 3'-deoxy-2',5'-bis-O-[hydroxy(1H-imidazol-1-yl)phosphoryl]adenosine
    • Impd(3')apim
    • DTXSID70921233
    • 9-{3-Deoxy-2,5-bis-O-[hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
    • 3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide
    • [(2R,3R,5S)-2-(6-aminopurin-9-yl)-5-[[hydroxy(imidazol-1-yl)phosphoryl]oxymethyl]oxolan-3-yl]oxy-imidazol-1-ylphosphinic acid
    • 113888-20-3
    • Inchi: 1S/C16H19N9O7P2/c17-14-13-15(21-7-20-14)25(10-22-13)16-12(32-34(28,29)24-4-2-19-9-24)5-11(31-16)6-30-33(26,27)23-3-1-18-8-23/h1-4,7-12,16H,5-6H2,(H,26,27)(H,28,29)(H2,17,20,21)/t11-,12+,16+/m0/s1
    • InChI Key: PLHILTSIFNHEGX-HWWQOWPSSA-N
    • SMILES: P(N1C=NC=C1)(=O)(O)O[C@@H]1C[C@@H](COP(N2C=NC=C2)(=O)O)O[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 511.08857
  • Monoisotopic Mass: 511.088267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.3
  • Topological Polar Surface Area: 208

Experimental Properties

  • Density: 2.04
  • Boiling Point: 888.6°Cat760mmHg
  • Flash Point: 491.2°C
  • Refractive Index: 1.876
  • PSA: 207.55
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